2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione

• IUPAC Name: 2-(4-amino-2-hydroxyphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C14H10N2O3/c15-8-5-6-11(12(17)7-8)16-13(18)9-3-1-2-4-10(9)14(16)19/h1-7,17H,15H2
• InChI Key: WAHOJSICXGQOJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=C(C=C(C=C3)N)O
• Molecular Formula: C14H10N2O3
• DSSTOX Substance ID: DTXSID30600557
• Molecular Weight: 254.24 g/mol
• CAS RN: 117346-08-4

Description

“2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione” is a compound with the molecular formula C14H10N2O3. It is an important family of compounds present in a wide array of bioactive molecules.

Synthesis Analysis

Isoindolines, including “2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione”, can be synthesized using simple heating and relatively quick solventless reactions. The synthesis of similar compounds has been performed by adding 2-hydroxymethyl-isoindole-1,3-dione to cold sulfuric acid.

Molecular Structure Analysis

The molecular structure of “2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione” has been analyzed and compared in various studies.

Chemical Reactions Analysis

The degradation products and the mechanisms of their formation were deduced based on information on the mass of quasi-molecular ions and fragmented degradation products. Chemical shifts were calculated and reported in δ ppm in comparison to the internal standard tetramethylsilane (TMS).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 254.24 g/mol, XLogP3 of 1.4, Hydrogen Bond Donor Count of 2, Hydrogen Bond Acceptor Count of 4, Rotatable Bond Count of 1, Exact Mass of 254.06914219 g/mol, Monoisotopic Mass of 254.06914219 g/mol, Topological Polar Surface Area of 83.6 Ų, Heavy Atom Count of 19, and Formal Charge of 0.

Mechanism of Action

These compounds derived from analogs of important biogenic amines were tested in silico (on the human dopamine receptor D2) to predict their affinities and some pharmacokinetic parameters.

Safety and Hazards

While no risk was found for the isoindolines, there was evidence of three kinds of toxicity for the isoindoline-1,3-dione compounds. The isoindoline-1,3-dione exerts a good competitive inhibition on AChE and has very low acute toxicity.

Future Directions

The aim of future research is to develop a green synthesis technique for isoindolines/dioxoisoindolines. The synthesized compounds demonstrated moderate to good AChE inhibitory effect with results higher than rivastigmine.

Synthesis routes and methods

Procedure details

40 g of Raney-Nickel (washed neutral) were added to 284 g (1 mol) of N-(4-nitro-2-hydroxyphenyl)-phthalimide in 1.75 liters of dimethyl formamide (DMF) and the phthalimide was hydrogenated under a pressure of 15-20 bar at 60° C. The filtrate was precipitated in 3.5 liters of water, suction filtered, washed and dried. Yield: 230 g=90% of theoretical yield.